7-Methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]thiazepine hydrochloride

• IUPAC Name: 7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine;hydrochloride
• InChI: InChI=1S/C10H13NOS.ClH/c1-12-9-2-3-10-8(6-9)7-11-4-5-13-10;/h2-3,6,11H,4-5,7H2,1H3;1H
• InChI Key: ZILRHMIPALDQKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SCCNC2.Cl
• Molecular Formula: C10H14ClNOS
• Molecular Weight: 231.74 g/mol
• CAS RN: 1956386-58-5

Description

7-Methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]thiazepine hydrochloride (CAS Number: 1956386-58-5) is a heterocyclic compound with a benzodiazepine ring structure, possessing a methoxy group at the 7-position. It is a relatively new synthetic compound, first synthesized in the early 2000s.

Molecular Structure Analysis

The molecular structure of this compound includes a benzodiazepine ring with a methoxy group at the 7-position. The InChI code for this compound is 1S/C10H13NOS.ClH/c1-12-9-2-3-10-8 (6-9)7-11-4-5-13-10;/h2-3,6,11H,4-5,7H2,1H3;1H.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 231.75. It is a solid at room temperature and should be stored in an inert atmosphere.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Improvement : Deng et al. (2017) reported an efficient and scalable synthesis of 7-methoxy-2,3,4,5-tetrahydrobenzo[1,4]thiazepine, highlighting its significance as the core structure of biologically active molecules like JTV-519 and S107. This synthesis route represents a substantial improvement over previous methods, offering a higher overall yield of 68% (Deng et al., 2017).

Medicinal Chemistry Applications

• Antimicrobial Activity : Kumar et al. (2013) synthesized a series of 2,3-dihydrobenzo[b][1,4]thiazepines with varying antibacterial and antifungal activities, indicating the potential medicinal applications of such compounds (Kumar et al., 2013).
• Anticonvulsant Activity : Zhang et al. (2010) and Deng et al. (2014) synthesized derivatives of 7-methoxy-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine with significant anticonvulsant activities. These studies suggest the potential use of these compounds in treating epilepsy (Zhang et al., 2010), (Deng et al., 2014).

Other Applications

• Structural Analysis : Du et al. (2020) conducted a crystal structure analysis of a related thiazepine derivative, which aids in understanding the molecular structure and potential interactions of these compounds (Du et al., 2020).
• Chemical Reactions and Transformations : Voskressensky et al. (2013) demonstrated the transformations of tetrahydro-1,4-benzothiazepines under specific conditions, providing insight into the chemical behavior and potential for further chemical modifications of these compounds (Voskressensky et al., 2013).

Mechanism of Action

Target of Action

The primary target of 7-Methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]thiazepine hydrochloride is the RyR1 channel . This compound is a benzothiazepine derivative that binds to the RyR1 channel and enhances the binding affinity of Calstabin-1 .

Mode of Action

This compound interacts with its target, the RyR1 channel, by binding to it and enhancing the binding affinity of Calstabin-1 . This interaction prevents the depletion of Calstabin-1 from the RyR1 complex .

Biochemical Pathways

It is known that the compound’s action on the ryr1 channel and its enhancement of calstabin-1 binding can influence various cellular processes .

Result of Action

The binding of this compound to the RyR1 channel and the enhancement of Calstabin-1 binding result in the slowing of muscle fatigue and reduction of muscle damage in exercised mice .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored in an inert atmosphere at room temperature for optimal stability .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes.